Cas no 2580242-00-6 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2580242-00-6
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid
- EN300-27729816
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid
-
- Inchi: 1S/C25H21NO5/c1-15-12-16(10-11-17(15)24(28)29)23(27)13-26-25(30)31-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-12,22H,13-14H2,1H3,(H,26,30)(H,28,29)
- InChI Key: FCEOEBRLAVUMKR-UHFFFAOYSA-N
- SMILES: O(C(NCC(C1=CC=C(C(=O)O)C(C)=C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 415.14197277g/mol
- Monoisotopic Mass: 415.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 657
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 92.7Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27729816-1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 1g |
$2186.0 | 2023-09-10 | ||
| Enamine | EN300-27729816-5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 5g |
$6339.0 | 2023-09-10 | ||
| Enamine | EN300-27729816-10g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 10g |
$9400.0 | 2023-09-10 | ||
| Enamine | EN300-27729816-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 95.0% | 0.05g |
$1836.0 | 2025-03-19 | |
| Enamine | EN300-27729816-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 95.0% | 0.1g |
$1923.0 | 2025-03-19 | |
| Enamine | EN300-27729816-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 95.0% | 0.25g |
$2011.0 | 2025-03-19 | |
| Enamine | EN300-27729816-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 95.0% | 0.5g |
$2098.0 | 2025-03-19 | |
| Enamine | EN300-27729816-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 95.0% | 1.0g |
$2186.0 | 2025-03-19 | |
| Enamine | EN300-27729816-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 95.0% | 2.5g |
$4286.0 | 2025-03-19 | |
| Enamine | EN300-27729816-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetyl]-2-methylbenzoic acid |
2580242-00-6 | 95.0% | 5.0g |
$6339.0 | 2025-03-19 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid
The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid (CAS No: 2580242-00-6) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and materials science. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key protective group in peptide synthesis, and a benzoic acid moiety with specific substituents that confer unique chemical properties.
Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The Fmoc group, a cornerstone in solid-phase peptide synthesis (SPPS), plays a pivotal role in protecting amino groups during the assembly of complex peptides and proteins. The integration of this group with the benzoic acid framework has opened new avenues for the development of bioactive molecules, particularly in the design of novel antibiotics and anticancer agents.
One of the most intriguing aspects of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid is its potential in drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs, exploiting its amphiphilic nature to enhance solubility and bioavailability. In a groundbreaking study published in *Nature Communications*, scientists demonstrated that this compound could form self-assembled nanoparticles capable of encapsulating chemotherapeutic agents, significantly improving their efficacy while reducing systemic toxicity.
In addition to its therapeutic applications, this compound has found utility in the field of materials science. Its rigid fluorenyl core and carboxylic acid functionality make it an ideal candidate for the fabrication of high-performance polymers and liquid crystal materials. Recent investigations have highlighted its role as a building block for liquid crystal elastomers (LCEs), which exhibit unprecedented mechanical properties and responsiveness to external stimuli.
The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic strategies. A key step in its preparation is the coupling reaction between the Fmoc group and the benzoic acid derivative, facilitated by a palladium-catalyzed cross-coupling reaction such as Suzuki-Miyaura or Buchwald-Hartwig coupling. This approach ensures high yields and excellent regioselectivity, making it amenable to large-scale production.
From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided critical insights into its molecular structure, conformational flexibility, and intermolecular interactions, which are essential for understanding its functional properties.
In conclusion, 4-{(9H-fluoren-9-yloxycarbonylamino)}acetyl}-2-methylbenzoic acid stands at the forefront of chemical innovation, offering diverse applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in drug discovery, materials development, and beyond. As research continues to uncover new possibilities for this compound, its impact on science and technology is poised to grow exponentially.
2580242-00-6 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetyl-2-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)